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Compound of Interest

Compound Name:
5-Methyl-6-nitrobenzo[d]

[1,3]dioxole

Cat. No.: B1308084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 5-Methyl-6-nitrobenzo[d]dioxole,

a notable chemical compound within the benzodioxole family. This document consolidates

available data on its synonyms, chemical and physical properties, a probable synthesis

protocol, and its potential role as a synthetic intermediate.

Chemical Identity and Synonyms
5-Methyl-6-nitrobenzo[d]dioxole is a substituted benzodioxole with the chemical formula

C₈H₇NO₄. For clarity in research and documentation, a comprehensive list of its synonyms and

identifiers is provided in Table 1.

Table 1: Synonyms and Identifiers for 5-Methyl-6-nitrobenzo[d]dioxole[1]
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Identifier Type Value

IUPAC Name 5-methyl-6-nitro-1,3-benzodioxole

CAS Number 32996-27-3

PubChem CID 4550461

ChEMBL ID CHEMBL1671942

DSSTox Substance ID DTXSID00404160

Molecular Formula C₈H₇NO₄

Molecular Weight 181.15 g/mol

InChI
InChI=1S/C8H7NO4/c1-5-2-7-8(13-4-12-7)3-

6(5)9(10)11/h2-3H,4H2,1H3

InChIKey HSJXVJRZFPZLSP-UHFFFAOYSA-N

Canonical SMILES CC1=CC2=C(C=C1--INVALID-LINK--[O-])OCO2

Common Synonyms 2-nitro-4,5-methylenedioxytoluene

5-methyl-6-nitro-1,3-dioxaindane

5-Methyl-6-nitrobenzo[d][1][2]dioxole

Physicochemical Properties
Quantitative data on the physicochemical properties of 5-Methyl-6-nitrobenzo[d]dioxole are

essential for its application in research and development. While experimental data for some

properties are not readily available in the literature, computed properties provide valuable

estimates. These are summarized in Table 2.

Table 2: Computed Physicochemical Properties of 5-Methyl-6-nitrobenzo[d]dioxole[1]
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Property Value

Molecular Weight 181.15 g/mol

XLogP3 1.9

Exact Mass 181.03750770 Da

Monoisotopic Mass 181.03750770 Da

Topological Polar Surface Area 64.3 Å²

Heavy Atom Count 13

Complexity 215

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 4

Rotatable Bond Count 0

Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of 5-Methyl-6-nitrobenzo[d]dioxole is

not explicitly documented in readily available literature. However, based on established

chemical principles and published syntheses of structurally similar compounds, a probable

synthetic route involves the electrophilic nitration of 5-methyl-1,3-benzodioxole.[3][4] The

following protocol is a representative procedure adapted from the synthesis of similar

nitrobenzodioxoles.[3][4]

3.1. Materials and Equipment

5-methyl-1,3-benzodioxole

Glacial acetic acid

Nitric acid (d=1.4)

Stirring apparatus
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Thermometer

Dropping funnel

Filtration apparatus

Recrystallization solvent (e.g., methanol or ethanol)

3.2. Experimental Procedure

Dissolve 5-methyl-1,3-benzodioxole in glacial acetic acid in a flask equipped with a stirrer,

thermometer, and dropping funnel.

Cool the mixture to a temperature range of 15-25°C.

Slowly add a solution of nitric acid in glacial acetic acid dropwise to the reaction mixture

while maintaining the temperature between 15-25°C.

After the addition is complete, continue to stir the mixture at room temperature for several

hours to overnight to ensure the reaction goes to completion.

The precipitated product, 5-Methyl-6-nitrobenzo[d]dioxole, is then collected by filtration.

Wash the collected crystals with water to remove any remaining acid.

Purify the crude product by recrystallization from a suitable solvent such as methanol or

ethanol to yield the final product.

3.3. Reaction Workflow

The logical workflow for the synthesis is depicted in the following diagram.
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Caption: Synthetic workflow for 5-Methyl-6-nitrobenzo[d]dioxole.

Potential Role in Pharmaceutical Synthesis
Direct evidence of the biological activity of 5-Methyl-6-nitrobenzo[d]dioxole is scarce in the

scientific literature. However, its precursor, 5-methyl-1,3-benzodioxole, is a known intermediate

in the synthesis of Sitaxentan, an endothelin receptor antagonist used in the treatment of

pulmonary arterial hypertension.[5] This suggests a potential role for 5-Methyl-6-

nitrobenzo[d]dioxole as an intermediate in the synthesis of other, more complex, biologically

active molecules. The nitro group can be readily reduced to an amine, which is a versatile

functional group for further chemical modifications.

4.1. Logical Pathway for Further Synthesis

The following diagram illustrates a logical synthetic pathway where 5-Methyl-6-

nitrobenzo[d]dioxole could serve as a key intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrobenzo[d]dioxole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1308084#synonyms-for-5-methyl-6-nitrobenzo-d-
dioxole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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